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Compound of Interest

Compound Name: Cc0o23

Cat. No.: B3027734

Note on "C0O23": The chemical formula "C0O23" is not a standard recognized compound. This
guide pertains to Carbon Dioxide (CO2z), which is the likely intended substance for laboratory

and research applications.

Carbon Dioxide (CO2) is a colorless, odorless gas that is commonly used in laboratories in its
gaseous form (from compressed gas cylinders) and solid form (dry ice). While not classified as
a hazardous substance by the OSHA Hazard Communication Standard, it can pose significant
risks if not handled correctly.[1][2] The primary hazards associated with CO2 are asphyxiation
due to oxygen displacement and frostbite from contact with dry ice or rapidly expanding
gaseous CO2.[1][3]

Quantitative Safety Data

The following table summarizes key quantitative data for the safe handling of Carbon Dioxide.
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Parameter

Value

Notes

Chemical Formula

CO2

Physical State

Gas at standard temperature
and pressure; Solid (Dry Ice) at
-78.5°C (-109.3°F)[4][5][6]

Sublimation Temperature of

-78.5°C (-109.3°F)[4]

Dry ice transitions directly from

Dry Ice a solid to a gas.[4]
o ) COz2 is heavier than air and
Asphyxiation, Frostbite, Over- ) )
Hazards can accumulate in low-lying

pressurization[1]

areas.[7]

Dangerous Concentration

> 0.5% (5000 ppm)[3]

Can lead to headaches,
dizziness, and difficulty
breathing.[1]

Gas Expansion Ratio (Solid to
Gas)

1 pound of dry ice produces
about 250 liters of CO2 gas.[2]

[3]

This rapid expansion can
cause explosions in sealed

containers.[1]

Cylinder Bursting Disc

Pressure

190 bar[7]

A safety feature to prevent

over-pressurization.[7]

Personal Protective Equipment (PPE)

Proper PPE is essential to mitigate the risks of handling COz in both its gaseous and solid

forms.

For Handling Dry Ice (Solid CO2):

o Eye Protection: Safety glasses or goggles are mandatory to protect from flying particles and

accidental splashes.[4][5][8] A face shield may be necessary when breaking up larger pieces

of dry ice.[1][2][6]

e Hand Protection: Use loose-fitting, thermally insulated or cryogenic gloves to prevent
frostbite.[1][2][3][4][5][8] Never handle dry ice with bare hands.[1][8] Nitrile gloves do not offer

sufficient protection.[1][2][9]
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o Body Protection: A lab coat or long-sleeved garment and closed-toe shoes are required to
protect against accidental skin contact.[1][2][4]

For Handling Compressed COz2 Gas Cylinders:

o Eye Protection: Safety glasses should be worn when handling and connecting cylinders.[10]
o Hand Protection: Wear gloves when handling cylinders and valves.[7][10]

o Footwear: Safety shoes are recommended when moving or transporting cylinders.[11]

Operational Plans: Handling and Storage

Handling and Storage of Compressed CO2 Gas
Cylinders

Handling:

Only trained personnel should handle compressed gas cylinders.[12]

Always inspect cylinders for damage, corrosion, or leaks before use.[10]

Use a cylinder trolley or cart to transport cylinders; never drag or roll them.[10][12]

Keep the valve cap on when the cylinder is not in use.[12]

Ensure the valve is closed when moving a cylinder.[12]

Storage:

» Store cylinders in a well-ventilated, cool, and dry area, away from direct sunlight and heat
sources.[7][10]

e Secure cylinders in an upright position with a chain or strap to prevent them from falling.[10]
[13]

o Store full and empty cylinders separately.[7]

e Do not store cylinders in confined spaces or unventilated areas.[14]
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Handling and Storage of Dry Ice (Solid CO2)

Handling:

e Always handle dry ice in a well-ventilated area to prevent the buildup of CO2z gas.[3][4][5][8]
e Use tongs or insulated gloves to handle dry ice.[1][2][4][5]

« If breaking up larger blocks of dry ice, wear a face shield in addition to safety goggles.[6]

Storage:

Store dry ice in an insulated container that is not airtight, such as a Styrofoam cooler.[1][3][4]
[15]

Never store dry ice in a completely sealed container, as the sublimating gas can cause it to
pressurize and explode.[1][2][3]

Do not store dry ice in walk-in coolers, refrigerators, or freezers, as these are typically airtight
and not sufficiently ventilated.[3][15]

Store the container in a well-ventilated location.[3][8][15]

Disposal Plans
Disposal of Dry Ice

« Allow the dry ice to sublimate completely in a well-ventilated area, such as a fume hood.[3]
[15]

e Place the dry ice in its original Styrofoam container or another suitable insulated container
during sublimation.[9][15]

» Never dispose of dry ice in a sink, toilet, or other drains, as the extreme cold can cause
damage to the plumbing.[3][15][16]

e Do not dispose of dry ice in the trash or any other enclosed container, as this can lead to a
dangerous buildup of pressure.[3][9][15]
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e Ensure the area is secure and not accessible to the public during sublimation.[9][15]

Disposal of CO2 Gas Cylinders

e Close the cylinder valve and depressurize any connected equipment before disconnecting.

[7]
o Empty cylinders should be clearly marked as "empty".

o Return empty cylinders to the gas supplier for refilling or proper disposal.[17] Do not attempt
to dispose of them yourself.

o Small, non-refillable cylinders may be recyclable as steel once they are completely empty;
check with local waste regulations.[11][18]

Experimental Protocols and Workflows
Visualizing the CO2 Handling and Disposal Workflow

The following diagram illustrates the key decision points and safety procedures for handling
and disposing of both compressed CO:z gas and dry ice in a laboratory setting.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.danielshealth.com/sites/danielshealth.com/files/PDFs/Education%20Posters/Daniels-DryIceDisposal-USN211006.pdf
https://www.ehs.wvu.edu/files/d/a4c25c41-bea6-4806-b106-52c4df749301/dry-ice-reminder-july-2023.pdf
https://uk.airliquide.com/statics/2024-03/dos_and_donts_with_co2_cylinders_leaflet.pdf?VersionId=.CWBTnf102SEQWoOUPxJlDJ1ReRcEQaX
https://www.elgas.com.au/
https://www.webstaurantstore.com/documents/sds/coravin_msds_co2.pdf
https://m.youtube.com/watch?v=Pi4OEVlfe04
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Compressed COz Gas

Receive CO: Gas Cylinder

Inspect Cylinder for Damage

Store Upright and Secured in Ventilated Area

Use in Well-ventilated Area with Regulator

€02 Handling and Disposal Workflow

Dry Ice (Solid COz)

Receive Dry Ice

Handle with Insulated Gloves and Goggles in Ventlated Area

|

Dispose of Unused Dry Ice

Close Valve and Depressurize Equipment

Allow to Sublimate in a Well-Ventilated Area (e.g., Fume Hood)

ﬁ

Click to download full resolution via product page

CO2 Handling and Disposal Workflow

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/product/b3027734?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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